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Compound of Interest

Compound Name: 2-Heptadecanone

Cat. No.: B131142

2-Heptadecanone: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
2-Heptadecanone (CAS No. 2922-51-2), a long-chain aliphatic methyl ketone.[1] This
document is intended to be a valuable resource for researchers, scientists, and professionals in
drug development and other scientific fields who are working with or have an interest in this
compound.

Chemical Identity and Structure

2-Heptadecanone, also known as methyl pentadecyl ketone, is a saturated fatty ketone with
the chemical formula C17H340.[2][3] Its structure consists of a seventeen-carbon aliphatic chain
with a carbonyl group located at the second carbon position.

Molecular Structure:

Physical Properties

2-Heptadecanone is a white, solid substance at room temperature, often appearing as fine
plates or flakes.[1][2] A summary of its key physical properties is presented in the tables below.
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Table 1: General Physical Properties

Property Value Source(s)
Appearance White solid, fine plates/flakes [11[2]
Molecular Weight 254.45 g/mol [1]
Molecular Formula C17H340 [1]

CAS Number 2922-51-2 [1]

ble 2: Ti I : :

Property Value Conditions Source(s)
Melting Point 47 -50 °C [1]
Boiling Point 318-320°C 760 mmHg [2][3]
Flash Point 80.6 °C (177 °F) Closed Cup [3]
Vapor Pressure 0.0006 - 0.001 mmHg 25°C [1][3]
Heat of Vaporization 53.91 kJ/mol [1]
Property Value Conditions Source(s)
Solubility in Water 2.5 mg/L 25°C [1]
Solubility in Organic )
Solvents Soluble in alcohol [3]
logP (Octanol-Water ]
7.091-7.3 (estimated) [2][3]

Partition Coefficient)

Table 4: Other Physical Properties
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Property Value Conditions Source(s)
Density 0.83 g/cm?3 20 °C [1]
Refractive Index 1.44 [4]

Chemical Properties and Reactivity

As a ketone, 2-Heptadecanone exhibits reactivity characteristic of the carbonyl functional
group. It is a relatively stable compound under normal conditions.[5]

¢ Nucleophilic Addition: The carbonyl carbon is electrophilic and susceptible to attack by
nucleophiles. This can lead to the formation of a tetrahedral intermediate which can then be
protonated to yield an alcohol.

» Aldol Condensation: In the presence of a base, 2-Heptadecanone can potentially undergo
aldol condensation, though this is more common with smaller ketones.

» Oxidation and Reduction: While resistant to mild oxidizing agents, strong oxidizing agents
can cleave the carbon-carbon bonds adjacent to the carbonyl group. Reduction of the
carbonyl group, for instance with sodium borohydride, would yield 2-heptadecanol.

» Stability: 2-Heptadecanone is generally stable but may be sensitive to strong acids and
bases which can catalyze reactions. It is incompatible with strong oxidizing agents.[1]

Spectral Data

Spectroscopic data is crucial for the identification and characterization of 2-Heptadecanone.

Table 5: Spectroscopic Data Summary
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Technique

Key Features

Source(s)

1H NMR

Signals corresponding to the
methyl group adjacent to the
carbonyl, the long methylene

chain, and the terminal methyl

group.

[6]

13C NMR

A characteristic peak for the
carbonyl carbon, along with
signals for the methyl and

methylene carbons.

[6]

Infrared (IR) Spectroscopy

A strong absorption band
characteristic of the C=0
stretching vibration in a

ketone.

[6]

Mass Spectrometry (MS)

A molecular ion peak and
characteristic fragmentation

patterns.

[7]

Experimental Protocols

The following sections detail generalized experimental methodologies for determining the key

physical and chemical properties of long-chain ketones like 2-Heptadecanone.

Determination of Melting Point

A standard method for determining the melting point of a solid organic compound is using a

capillary melting point apparatus.

o Apparatus: Capillary melting point apparatus, capillary tubes, thermometer.

e Procedure:

o Asmall, finely powdered sample of 2-Heptadecanone is packed into a capillary tube to a

height of 2-3 mm.
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o The capillary tube is placed in the heating block of the apparatus.

o The sample is heated at a steady rate (e.g., 1-2 °C per minute) near the expected melting
point.

o The temperature at which the first liquid appears and the temperature at which the entire
sample becomes liquid are recorded as the melting range.

Determination of Boiling Point

Due to its high boiling point, the determination of the boiling point of 2-Heptadecanone
requires a suitable method for high-boiling liquids, such as the Thiele tube method or
distillation.

o Apparatus: Thiele tube or distillation apparatus, thermometer, heating mantle.

e Procedure (Thiele Tube Method):

o

A small amount of the liquid sample is placed in a small test tube.
o A capillary tube, sealed at one end, is inverted and placed in the test tube.

o The test tube is attached to a thermometer and heated in the Thiele tube containing a
high-boiling liquid (e.g., mineral oil).

o As the temperature rises, a stream of bubbles will emerge from the capillary tube.

o The heat is removed, and the temperature at which the liquid just begins to enter the
capillary tube is recorded as the boiling point.

Determination of Solubility

The solubility of 2-Heptadecanone in various solvents can be determined by simple mixing
experiments.

e Apparatus: Test tubes, vortex mixer.

e Procedure:
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o Asmall, accurately weighed amount of 2-Heptadecanone (e.g., 10 mg) is placed in a test
tube.

o A known volume of the solvent (e.g., 1 mL of water or an organic solvent) is added.

o The mixture is vigorously agitated using a vortex mixer for a set period.

o The mixture is allowed to stand, and the solubility is observed visually. For quantitative
analysis, the undissolved solid can be filtered, dried, and weighed, or the concentration of
the dissolved compound can be measured using a suitable analytical technique like gas
chromatography.

Spectroscopic Analysis

Sample Preparation: A small amount of 2-Heptadecanone is dissolved in a deuterated
solvent (e.g., CDCI3) in an NMR tube.

Data Acquisition: *H and 3C NMR spectra are acquired on an NMR spectrometer. For
guantitative analysis, a known amount of an internal standard can be added.

Sample Preparation (Solid): A small amount of the solid sample can be analyzed using an
Attenuated Total Reflectance (ATR) accessory. Alternatively, a KBr pellet can be prepared by
grinding the sample with potassium bromide and pressing it into a transparent disk.

Data Acquisition: The IR spectrum is recorded using an FTIR spectrometer.

Sample Preparation: A dilute solution of 2-Heptadecanone is prepared in a volatile organic
solvent (e.g., hexane or dichloromethane).

Data Acquisition: The solution is injected into a gas chromatograph coupled to a mass
spectrometer. The GC separates the components of the sample, and the MS provides mass
spectra for identification.

Visualizations
Experimental Workflow for Property Determination
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The following diagram illustrates a general workflow for the physical and chemical
characterization of 2-Heptadecanone.
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Caption: General experimental workflow for characterizing 2-Heptadecanone.

Logical Relationship of Spectroscopic Data

The following diagram illustrates how different spectroscopic techniques provide
complementary information for the structural elucidation of 2-Heptadecanone.
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Caption: Interrelation of spectroscopic data for structural confirmation.

Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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